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Introduction

Rhodococcus erythropolis, a Gram-positive actinobacterium, is recognized for its versatile
metabolism and its role in bioremediation and biocontrol. One of its key biocontrol mechanisms
is the disruption of quorum sensing (QS), a cell-to-cell communication system used by many
pathogenic bacteria to coordinate virulence. This process, known as quorum quenching (QQ),
is mediated by the degradation of N-acyl-homoserine lactone (NAHSL) signaling molecules.

y-Caprolactone, a food-grade flavoring agent, has been identified as a potent biostimulant for
R. erythropolis. It induces the expression of the y-lactone catabolic pathway, which is
responsible for the degradation of NAHSLs. This biostimulation enhances the growth and
quorum quenching activity of R. erythropolis, making it a promising agent for controlling
infections by pathogenic bacteria that rely on QS for their virulence.

These application notes provide detailed protocols for studying the biostimulant effect of y-
caprolactone on R. erythropolis, including methods for assessing bacterial growth, gene
expression of the key lactonase enzyme QsdA, and the functional quorum quenching activity.
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The following tables summarize quantitative data on the effect of y-caprolactone on
Rhodococcus erythropolis.

Table 1: Effect of y-Caprolactone on the Growth of Rhodococcus erythropolis

Parameter Condition Value Reference

Minimal medium with
Doubling Time y-lactones as sole 4 hours [1]

carbon source

Minimal medium with
Doubling Time hexanoate 6 hours [1]

(uncyclizable analog)

Concentration for Hydroponic system for
o ) 0.4g/L [1]
Biostimulation potato culture

Signaling Pathway

The biostimulant effect of y-caprolactone is primarily mediated through the induction of the
gsdA operon, which is regulated by the TetR-like transcriptional regulator, QsdR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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